4-bromo-1,5-dimethyl-N-[1-(4-methylphenyl)ethyl]-1H-pyrazole-3-carboxamide

• Molecular Formula: C15H18BrN3O
• Molecular Weight: 336.23 g/mol
• IUPAC Name: 4-bromo-1,5-dimethyl-N-[1-(4-methylphenyl)ethyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C15H18BrN3O/c1-9-5-7-12(8-6-9)10(2)17-15(20)14-13(16)11(3)19(4)18-14/h5-8,10H,1-4H3,(H,17,20)
• InChI Key: IDQWZOBEXNCBHD-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(C)NC(=O)C2=NN(C(=C2Br)C)C

Description

4-bromo-1,5-dimethyl-N-[1-(4-methylphenyl)ethyl]-1H-pyrazole-3-carboxamide is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound is also known as BML-210 and has been found to have potential therapeutic properties.

Mechanism of Action

The mechanism of action of 4-bromo-1,5-dimethyl-N-[1-(4-methylphenyl)ethyl]-1H-pyrazole-3-carboxamide is not fully understood. However, it has been suggested that this compound may act as an inhibitor of certain enzymes or receptors in the body.
Biochemical and Physiological Effects:
Studies have shown that 4-bromo-1,5-dimethyl-N-[1-(4-methylphenyl)ethyl]-1H-pyrazole-3-carboxamide has a variety of biochemical and physiological effects. This compound has been found to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases such as arthritis. It has also been found to have potential anti-cancer properties and has been studied for its potential use in cancer therapy.

Advantages and Limitations for Lab Experiments

The advantages of using 4-bromo-1,5-dimethyl-N-[1-(4-methylphenyl)ethyl]-1H-pyrazole-3-carboxamide in lab experiments include its potential therapeutic properties and its ability to inhibit certain enzymes or receptors. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 4-bromo-1,5-dimethyl-N-[1-(4-methylphenyl)ethyl]-1H-pyrazole-3-carboxamide. These include further studies on its potential therapeutic properties, its mechanism of action, and its potential toxicity. Additionally, research could focus on developing new derivatives of this compound with improved therapeutic properties and reduced toxicity.

Synthesis Methods

The synthesis of 4-bromo-1,5-dimethyl-N-[1-(4-methylphenyl)ethyl]-1H-pyrazole-3-carboxamide involves the reaction of 1-(4-methylphenyl) ethylamine with 4-bromo-1,5-dimethyl-1H-pyrazole-3-carboxylic acid. The reaction is carried out in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography.

Scientific Research Applications

The potential applications of 4-bromo-1,5-dimethyl-N-[1-(4-methylphenyl)ethyl]-1H-pyrazole-3-carboxamide in scientific research are diverse. This compound has been found to have potential therapeutic properties and has been studied for its potential use in treating a variety of diseases.